4,4'-[[2-[[3-(4-Carboxyphenoxy)-2,2-bis[(4-carboxyphenoxy)methyl]propoxy]methyl]-2-[(4-carboxyphenoxy)methyl]-1,3-propanediyl]bis(oxy)]bis[benzoic acid]

• IUPAC Name: 4-[3-(4-carboxyphenoxy)-2-[[3-(4-carboxyphenoxy)-2,2-bis[(4-carboxyphenoxy)methyl]propoxy]methyl]-2-[(4-carboxyphenoxy)methyl]propoxy]benzoic acid
• InChI: InChI=1S/C52H46O19/c53-45(54)33-1-13-39(14-2-33)66-27-51(28-67-40-15-3-34(4-16-40)46(55)56,29-68-41-17-5-35(6-18-41)47(57)58)25-65-26-52(30-69-42-19-7-36(8-20-42)48(59)60,31-70-43-21-9-37(10-22-43)49(61)62)32-71-44-23-11-38(12-24-44)50(63)64/h1-24H,25-32H2,(H,53,54)(H,55,56)(H,57,58)(H,59,60)(H,61,62)(H,63,64)
• InChI Key: WGELLMPRCOEWEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)OCC(COCC(COC2=CC=C(C=C2)C(=O)O)(COC3=CC=C(C=C3)C(=O)O)COC4=CC=C(C=C4)C(=O)O)(COC5=CC=C(C=C5)C(=O)O)COC6=CC=C(C=C6)C(=O)O
• Molecular Formula: C52H46O19
• Molecular Weight: 974.9 g/mol

Description

4,4'-[[2-[[3-(4-Carboxyphenoxy)-2,2-bis[(4-carboxyphenoxy)methyl]propoxy]methyl]-2-[(4-carboxyphenoxy)methyl]-1,3-propanediyl]bis(oxy)]bis[benzoic acid] is a useful research compound. Its molecular formula is C52H46O19 and its molecular weight is 974.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4,4'-[[2-[[3-(4-Carboxyphenoxy)-2,2-bis[(4-carboxyphenoxy)methyl]propoxy]methyl]-2-[(4-carboxyphenoxy)methyl]-1,3-propanediyl]bis(oxy)]bis[benzoic acid] suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,4'-[[2-[[3-(4-Carboxyphenoxy)-2,2-bis[(4-carboxyphenoxy)methyl]propoxy]methyl]-2-[(4-carboxyphenoxy)methyl]-1,3-propanediyl]bis(oxy)]bis[benzoic acid] including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Coordination Polymers Synthesis

Research has shown that compounds structurally similar to the one you mentioned are used in synthesizing coordination polymers. These polymers exhibit intriguing properties such as luminescent and magnetic characteristics. For example, the creation of two coordination polymers with luminescent and magnetic properties was explored using a compound related to the one in your query (Yuanchun He et al., 2020).

Supramolecular Liquid-Crystalline Networks

Similar compounds have been used to develop supramolecular liquid-crystalline networks. These networks are formed through the self-assembly of multifunctional H-bond donor and acceptor molecules, resulting in unique liquid-crystalline network structures (H. Kihara et al., 1996).

Synthesis of Thermoset Oligoimides

In another study, related compounds were involved in synthesizing thermoplastic oligoimides. These oligoimides, with specific substituents, showed good solubility and thermal properties, indicating potential in various high-performance applications (T. I. Kolesnikov et al., 2019).

Development of Aromatic Polyesters

Compounds with similar structures have been utilized in the synthesis and characterization of novel soluble aromatic polyesters. These polyesters exhibit good solubility and thermal stability, which could be significant in material science applications (Yikai Yu et al., 2009).

Production of Aromatic Polyamides

A study focused on synthesizing aromatic polyamides using similar diacids. These polyamides demonstrated high thermal stability and good solubility in polar solvents, suggesting potential uses in advanced material applications (J. Zhao et al., 2012).